Cas no 97989-41-8 (4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

• Product Name: 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• CAS No: 97989-41-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 840347
• PubChem ID: 13448498
• Update Time: 2025-10-29

4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 4-chloro-1-methyl-1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
• 4-chloro-1-methylpyrrolo[3,2-c]pyridine-3-carbaldehyde
• 4-chloro-3-formyl-1-methylpyrrolo<3,2-c>pyridine
• 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 97989-41-8
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 4-chloro-1-methyl-
• 4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde ,97%
• A904746
• FT-0769929
• J-514894
• DTXSID90541119
• AKOS006288926
• DB-080483

• MDL： MFCD08448188
• Inchi： 1S/C9H7ClN2O/c1-12-4-6(5-13)8-7(12)2-3-11-9(8)10/h2-5H,1H3
• InChI Key： IPRPVCXXGYLMEM-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=O)=CN(C)C=2C=CN=1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.03920

Additional information on 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

Comprehensive Guide to 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 97989-41-8): Properties, Applications, and Market Insights

4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 97989-41-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative features a unique molecular structure combining a chloro-substituted pyrrole ring fused with a pyridine moiety, making it a valuable building block for various synthetic applications.

The compound's aldehyde functional group at the 3-position provides exceptional reactivity for further chemical modifications, while the methyl group at the 1-position enhances its stability. Researchers particularly value its electron-rich aromatic system, which contributes to its utility in designing novel bioactive molecules. Current literature suggests growing interest in this compound for developing kinase inhibitors and central nervous system (CNS) targeting agents.

In pharmaceutical applications, 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde serves as a key intermediate for synthesizing potential drug candidates. Its structural features align with modern drug design principles targeting protein-protein interactions and allosteric binding sites. Recent patent analyses reveal its incorporation in compounds being investigated for neurodegenerative disorders and inflammatory conditions, reflecting current therapeutic focus areas.

The agrochemical sector has shown increasing utilization of this chlorinated pyrrolopyridine derivative in developing novel crop protection agents. Its molecular architecture proves particularly effective in creating compounds with systemic activity against various plant pathogens. Manufacturers are exploring its potential in next-generation sustainable pesticides that address growing concerns about environmental impact and resistance development.

From a synthetic chemistry perspective, 97989-41-8 offers multiple advantages. The aldehyde functionality enables diverse transformations including reductive amination, Wittig reactions, and condensation processes. These characteristics make it valuable for combinatorial chemistry approaches and high-throughput screening applications. Recent methodological advances have improved its production efficiency, reducing costs for research-scale quantities.

Market analysis indicates steady growth in demand for 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde, particularly from contract research organizations and academic institutions engaged in medicinal chemistry programs. Suppliers have responded by offering various packaging options from milligram-scale research samples to kilogram quantities for process development. The compound's storage stability and shipping characteristics make it suitable for global distribution networks.

Quality control of CAS 97989-41-8 typically involves advanced analytical techniques including HPLC purity assessment, mass spectrometry verification, and NMR spectral confirmation. Reputable suppliers provide comprehensive certificates of analysis detailing these parameters. Researchers should verify the isomeric purity when purchasing, as some applications may require specific regioisomeric compositions.

Environmental and safety considerations for handling 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde follow standard laboratory protocols for heteroaromatic aldehydes. While not classified as highly hazardous, proper personal protective equipment including nitrile gloves and safety goggles is recommended during manipulation. Waste disposal should comply with local regulations for organic chemical residues.

Future research directions for this compound include exploration of its metal complexation properties for catalytic applications and investigation of its photophysical characteristics for materials science applications. The compound's versatility suggests potential crossover into organic electronic materials and sensor technologies, aligning with current trends in functional material development.

For researchers sourcing 4-chloro-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-3-carbaldehyde, considerations should include supplier reliability, batch-to-batch consistency, and technical support availability. Many providers now offer custom derivatization services based on this scaffold, facilitating accelerated research programs. The compound's growing importance in fragment-based drug discovery underscores its continued relevance in modern chemical research.